Cas no 2228367-84-6 (methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228367-84-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6384053
• PubChem ID: 165709571
• Update Time: 2025-10-29

methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1740361
• 2228367-84-6

• Inchi： 1S/C9H12N2O3/c1-4-7(12)8-6(9(13)14-3)5-10-11(8)2/h4-5,7,12H,1H2,2-3H3
• InChI Key： QIYNIWZBZGZFBV-UHFFFAOYSA-N
• SMILES： OC(C=C)C1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228367-84-6)

Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2228367-84-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a carboxylate group and an unsaturated hydroxyl-containing side chain, make it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>pyrazole core is a heterocyclic aromatic compound that has garnered considerable attention due to its role in various pharmacological applications. Pyrazole derivatives are widely studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The specific substitution pattern in Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate contributes to its unique chemical properties and biological interactions. The< strong>carboxylate group at the 4-position and the< strong>unsaturated hydroxylpropenyl side chain at the 5-position are key functional groups that can participate in various biochemical pathways and molecular recognition events.

In recent years, there has been a growing interest in developing novel therapeutic agents based on< strong>pyrazole-derived structures. The< strong>Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate molecule has been explored in several preclinical studies for its potential pharmacological effects. One of the most notable areas of research involves its application as an intermediate in the synthesis of more complex drug molecules. The flexibility of its structure allows for further functionalization, making it a valuable building block in medicinal chemistry.

The< strong>unsaturated hydroxylpropenyl side chain is particularly intriguing from a chemical perspective. This group can engage in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their target proteins. Additionally, the presence of both a methyl group and a carboxylate group provides multiple sites for interaction with biological systems. These features make Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of< strong>pyrazole derivatives in addressing various therapeutic challenges. For instance, researchers have demonstrated that certain pyrazole-based compounds exhibit potent antimicrobial activity against resistant strains of bacteria. The structural motifs present in Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate share similarities with these bioactive molecules, suggesting potential therapeutic applications. Furthermore, the compound's ability to modulate enzyme activity has been explored in vitro, indicating its potential as an inhibitor or activator of specific biological pathways.

The synthesis of Methyl 5-(1-hydroxyprop-2-en-1-yl)-1-methyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the pyrazole core, followed by functionalization at the 4-position with a carboxylate group and at the 5-position with an unsaturated hydroxylpropenyl side chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The< strong>Methyl 5-(1-hydroxypropenone)-derived side chain is particularly noteworthy due to its ability to participate in various chemical transformations. This functionality can be further modified through reactions such as esterification, etherification, or oxidation, allowing for the creation of diverse derivatives with tailored properties. Such modifications are crucial for optimizing pharmacokinetic profiles and enhancing bioavailability, which are key considerations in drug development.

In conclusion, Methyl 5-(1-hydroxypropenone)-methylpyrazolacetate (CAS No. 2228367) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile synthetic pathways make it a valuable tool for researchers exploring new therapeutic agents. The ongoing studies on this compound underscore its potential as a lead molecule or intermediate in the development of novel drugs targeting various diseases. As research continues to uncover new applications for pyrazole derivatives, compounds like Methyl 5-(hydroxypropenone)methlpyrazolacetate will undoubtedly play a crucial role in shaping the future of medicinal chemistry.